Cas no 3004-74-8 (Benzeneacetic acid,3,6-dichloro-2-methoxy-)

• Product Name: Benzeneacetic acid,3,6-dichloro-2-methoxy-
• CAS No: 3004-74-8
• MF: C₉H₈Cl₂O₃
• MW: 235.064021110535
• CID: 310388
• PubChem ID: 18154
• Update Time: 2025-04-19

Benzeneacetic acid,3,6-dichloro-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,3,6-dichloro-2-methoxy-
• 2-(3,6-dichloro-2-methoxyphenyl)acetic acid
• 2-Methoxy-3,6-dichlor-phenylessigsaure
• 3004-74-8
• SCHEMBL8667611
• Benzeneacetic acid, 3,6-dichloro-2-methoxy-
• 3,6-Dichloro-2-methoxybenzeneacetic acid
• 3,6-DICHLORO-2-METHOXYPHENYLACETIC ACID
• DTXSID70184104

• Inchi： 1S/C9H8Cl2O3/c1-14-9-5(4-8(12)13)6(10)2-3-7(9)11/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： ZXWITGPTJLSCTQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1CC(=O)O)OC)Cl

Computed Properties

• Exact Mass: 233.98514
• Monoisotopic Mass: 233.98505
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.426
• Boiling Point: 347.8°Cat760mmHg
• Flash Point: 164.2°C
• Refractive Index: 1.567
• PSA: 46.53